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Compound of Interest

Compound Name: 2-Hydroxynicotinonitrile

Cat. No.: B016790

Technical Guide: 2-Hydroxynicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Hydroxynicotinonitrile. Due to the limited availability of detailed experimental
data specifically for this compound in the public domain, this guide also presents representative
experimental protocols and potential areas of biological investigation based on structurally
related molecules.

Core Compound Data

All quantitative data for 2-Hydroxynicotinonitrile is summarized in the table below for clear
and easy reference.
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Property Value Citation(s)
Molecular Formula CeHaN20 [1112]
Molecular Weight 120.11 g/mol [1]

CAS Number 95907-03-2 [1][2]

3-Cyano-2-hydroxypyridine, 3-

Cyano-2(1H)-pyridinone, 2-
Synonyms ) o [2]

Oxo-1,2-dihydropyridine-3-

carbonitrile

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Hydroxynicotinonitrile are not readily
available in peer-reviewed literature. However, the synthesis of structurally similar
hydroxypyridine derivatives often involves the hydrolysis of a corresponding halo-pyridine or
the diazotization of an aminopyridine followed by hydrolysis. Below is a representative protocol
for the synthesis of a related compound, 2-hydroxy-nicotinic acid from 3-cyano-2-pyridone,
which can serve as a methodological reference.

Representative Synthesis: 2-Hydroxy-nicotinic Acid from 3-Cyano-2-pyridone

This protocol details the hydrolysis of a cyanopyridone to a carboxylic acid, a common
transformation for nitrile groups on a pyridine ring.

Materials:

e 3-Cyano-2-pyridone
e 10N Hydrochloric acid
 Ice water

Procedure:

o A mixture of 48 g of 3-cyano-2-pyridone and 200 ml of 10N hydrochloric acid is refluxed for
approximately 5 hours.[3]
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» Following the reflux period, the reaction mixture is cooled to about 10-15°C and allowed to

stand for several hours.[3]
e The resulting acidic suspension is filtered.[3]

e The collected precipitate is washed with ice water and then dried to yield 2-hydroxy-nicotinic
acid.[3]

Logical Workflow for Representative Synthesis

( )
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Caption: Workflow for the synthesis of 2-hydroxy-nicotinic acid.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the scientific literature detailing the biological activity
or the signaling pathways directly modulated by 2-Hydroxynicotinonitrile.

For researchers interested in the potential biological relevance of this molecule, investigating
activities associated with structurally similar compounds could be a valuable starting point. For
instance, various substituted pyridine and nicotinonitrile derivatives have been explored for a
range of bioactivities. The synthesis of 2-hydroxypyridine and quinoline compounds is noted for
their utility as herbicide and pharmaceutical intermediates.[4]

Given the absence of defined signaling pathways for 2-Hydroxynicotinonitrile, a logical first
step for investigation would be to perform broad-spectrum screening assays to identify
potential cellular targets and biological effects. A possible workflow for such an investigation is
outlined below.

Proposed Workflow for Biological Investigation
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Caption: A proposed workflow for the biological investigation of 2-Hydroxynicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016790#2-hydroxynicotinonitrile-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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